Cas no 12287-67-1 (Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]-)

Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]- structure
12287-67-1 structure
Product Name:Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]-
CAS No:12287-67-1
MF:C8H6FeO6
MW:253.974644184113
CID:198002
PubChem ID:518587
Update Time:2025-04-19

Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]- Chemical and Physical Properties

Names and Identifiers

    • Iron,tetracarbonyl[(2,3-h)-methyl 2-propenoate]-
    • tetracarbonyl((2,3-eta2)-methyl-2-propenoate)-Iron
    • KIGWGKWZBSWFIH-UHFFFAOYSA-N
    • Iron, tetracarbonyl[(2,3-.eta.)-methyl-2-propenoate]-
    • 12287-67-1
    • Iron, tetracarbonyl[(2,3-.eta.<2>)-methyl-2-propenoate]-
    • Iron, tetracarbonyl((2,3-eta2)-methyl-2-propenoate)-
    • Iron, tetracarbonyl[(2,3-.eta.2)-methyl-2-propenoate]-
    • Inchi: 1S/C4H6O2.4CO.Fe/c1-3-4(5)6-2;4*1-2;/h3H,1H2,2H3;;;;;
    • InChI Key: KIGWGKWZBSWFIH-UHFFFAOYSA-N
    • SMILES: [Fe].O(C)C(C=C)=O.[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

  • Exact Mass: 251.95598
  • Monoisotopic Mass: 83.976346
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 4
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • PSA: 105.9
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